Cas no 1806722-69-9 (Ethyl 2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1806722-69-9
• MF: C₁₀H₆F₇NO₃
• MW: 321.148367404938
• CID: 4829108
• Update Time: 2025-10-28

Ethyl 2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H6F7NO3/c1-2-20-8(19)4-3-5(21-10(15,16)17)18-7(11)6(4)9(12,13)14/h3H,2H2,1H3
• InChI Key： NVZOGQVJSNKKQK-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1C(=O)OCC)OC(F)(F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 3.9
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate

Ethyl 2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate: A Comprehensive Overview

Ethyl 2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate, also known by its CAS number 1806722-69-9, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridine carboxylates, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyridine ring substituted with fluorine, trifluoromethoxy, and trifluoromethyl groups, which contribute to its unique chemical properties and reactivity.

The synthesis of Ethyl 2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate involves a series of precise organic reactions, including Friedel-Crafts acylation and subsequent fluorination steps. Recent advancements in catalytic processes have enabled the production of this compound with higher yields and improved purity. The presence of multiple fluorinated substituents enhances the stability and bioavailability of the molecule, making it an attractive candidate for drug development.

In the field of agrochemistry, this compound has shown promising results as a potential herbicide. Studies conducted in 2023 have demonstrated its ability to inhibit specific enzymes involved in plant growth without causing significant harm to non-target species. This property makes it a valuable addition to sustainable agricultural practices. Furthermore, its trifluoromethyl group contributes to resistance against photodegradation, ensuring prolonged efficacy in field applications.

From a pharmacological perspective, Ethyl 2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate has been investigated for its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry highlights its ability to modulate cytokine production in inflammatory conditions. The trifluoromethoxy group plays a crucial role in enhancing the molecule's selectivity towards specific inflammatory pathways, offering new avenues for therapeutic intervention.

The environmental impact of this compound has also been a subject of recent studies. According to a report by the European Chemicals Agency (ECHA), Ethyl 2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate exhibits low toxicity to aquatic organisms under standard test conditions. Its degradation products are reported to be non-toxic and biodegradable, aligning with global efforts to promote eco-friendly chemical solutions.

In conclusion, Ethyl 2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate represents a cutting-edge compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent research findings, underscores its potential as an innovative solution in agriculture and medicine. As ongoing studies continue to unravel its full capabilities, this compound is poised to play a pivotal role in advancing modern science and technology.